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Compound of Interest

Compound Name: Ralaniten

Cat. No.: B610411

For researchers and scientists engaged in the development of novel therapeutics, the proper
management of chemical waste is a critical component of laboratory safety and regulatory
compliance. This document provides a comprehensive guide to the proper disposal procedures
for Ralaniten, an antagonist of the androgen receptor N-terminal domain currently under
investigation for the treatment of castration-resistant prostate cancer.[1][2]

Given that Ralaniten is a research compound, specific federal or institutional disposal
guidelines may not be explicitly established. Therefore, the following procedures are based on
general best practices for the disposal of non-radioactive, solid chemical waste in a laboratory
setting. It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local and federal regulations.

[3]141[5]

Chemical and Physical Properties of Ralaniten

A thorough understanding of a compound's properties is essential for its safe handling and
disposal.
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Property Value Source
Chemical Formula C21H27CIO5

Molar Mass 394.9 g/mol

Appearance Solid

Sparingly soluble in DMSO

Solubility
and Ethanol (1-10 mg/mL)
Solid Powder: -20°C for 12
months; 4°C for 6 months. In
Storage

Solvent: -80°C for 6 months;
-20°C for 1 month.

Step-by-Step Disposal Procedures for Ralaniten
Waste

The following workflow outlines the necessary steps for the safe disposal of Ralaniten and
materials contaminated with it. This process is designed to minimize exposure and ensure that
the waste is handled in accordance with general laboratory safety protocols.
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Pre-Disposal Steps

Start: Generation of Ralaniten Waste

Always begin with safety

A4

1. Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Y

2. Segregate Waste at Source
(Solid vs. Liquid, Sharps)

Proper containment is crucial

~

Containmen‘ : & Labeling

3. Package Solid Waste in a Labeled,
Sealable Container

A4

4. Label Container Clearly:
'Ralaniten Waste', Hazard Symbols,
Date, Researcher Name

G J
Follow institutional protocols

~

DisposalvPathway

5. Store in Designated Hazardous
Waste Accumulation Area

A4

[ 6. Contact Institutional EHS for Pickup ]

Y

[ 7. Complete Waste Pickup Request Form j

Y

[ 8. EHS Collects Waste for Final Disposal ]

End: Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610411#ralaniten-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b610411?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/42391/ralaniten
https://www.medchemexpress.com/ralaniten.html
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://clsi.staging.fynydd.com/media/2380/gp05a3e_sample.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b610411#ralaniten-proper-disposal-procedures
https://www.benchchem.com/product/b610411#ralaniten-proper-disposal-procedures
https://www.benchchem.com/product/b610411#ralaniten-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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